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Compound of Interest

Compound Name: Barium isopropoxide

Cat. No.: B1588621

For Immediate Reference: Essential Safety and Handling Protocols for Barium Isopropoxide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Barium isopropoxide. Adherence to these
protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment. Barium isopropoxide, whether in solid form or as a solution in isopropanol,
presents significant hazards, including flammability, corrosivity, and reactivity with moisture.

Hazard Summary and Personal Protective Equipment
(PPE)

Barium isopropoxide is a hazardous chemical that requires stringent safety measures. It is
classified as a flammable solid that may self-heat in large quantities and can cause severe skin
burns and eye damage. If inhaled or swallowed, it can be harmful. The common commercially
available form is a 20% solution in isopropanol, which is a highly flammable liquid and vapor.[1]

Quantitative Hazard Data
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Hazard Classification GHS Codes Description
o ) Highly flammable liquid and
Flammable Liquid (solution) H225
vapor.[1]
] Self-heating in large quantities;
Flammable Solid H252 i
may catch fire.[2][3][4]
Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage.[1][2]
) Causes serious eye damage.
Serious Eye Damage H318 o
o ) Harmful if swallowed or if
Acute Toxicity (Oral, Inhalation) H302 + H332 )
inhaled.[3][4]
- o May cause drowsiness or
Specific Target Organ Toxicity H336

dizziness.[1]

Recommended Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against the hazards of Barium isopropoxide. The

following table summarizes the required equipment.
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Body Part

Recommended Protection

Specifications

Hands

Chemical Resistant Gloves

Neoprene or nitrile rubber

gloves are recommended.[1][5]

Eyes/Face

Safety Goggles/Face Shield

Chemical goggles or a face
shield should be worn.[1]
Contact lenses should not be
worn.[1][5]

Body

Protective Clothing

Along-sleeved fire-resistant
lab uniform or coverall is

recommended.[1][5]

Respiratory

Respirator

A NIOSH-certified caustic
organic vapor (black cartridge)
respirator is recommended
where inhalation may occur.[1]
[5] A dust mask (type N95)
may be suitable for the solid

form.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Barium isopropoxide is critical to minimize risks. The

following workflow outlines the essential steps for safe handling, from preparation to post-

experiment cleanup.
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Preparation

Work Area Preparation:
Ensure fume hood is operational.
Remove ignition sources.
Have spill kit and fire extinguisher ready.

Don Appropriate PPE:
Gloves, Goggles/Face Shield,
Lab Coat, Respirator (if needed).

. J

2.

Handling
y

Handle Under Inert Atmosphere:
Use a glove box or Schlenk line
with dry nitrogen or argon.

Dispensing:
Use only non-sparking tools.
Ground/bond container and receiving equipment.

- J

4.

-

Post-Handling
y

Decontamination:
Wipe down work surfaces.
Clean equipment.

Doff PPE Correctly:
Remove gloves last.
Wash hands thoroughly.

. J
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Waste Segregation

and absorbed spill materlal reaction residues.

\Q):tainerizat}gu/

Label Hazardous Waste Container:
Clearly label with "Hazardous Waste",
chemical name, and associated hazards.

Solid Waste: Liquid Waste:
Contaminated PPE, empty containers, Unused Barium isopropoxide solution,

Disgosal

Contact Environmental Health & Safety (EHS):
Arrange for pickup and disposal
by a licensed waste disposal company.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588621#personal-protective-equipment-for-
handling-barium-isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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